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Compound of Interest

Compound Name: NHS ester-PEG13-COOH

Cat. No.: B12424475 Get Quote

An In-Depth Technical Guide to NHS ester-PEG13-COOH: Structure, Properties, and

Applications

This technical guide provides a comprehensive overview of NHS ester-PEG13-COOH, a

heterobifunctional crosslinker widely utilized by researchers, scientists, and drug development

professionals. This document details its chemical structure, molecular weight, and provides in-

depth experimental protocols for its application in bioconjugation.

Core Structure and Physicochemical Properties
NHS ester-PEG13-COOH is a polyethylene glycol (PEG) derivative that features two distinct

reactive functional groups at either end of a 13-unit PEG spacer. These are an N-

hydroxysuccinimide (NHS) ester and a carboxylic acid (COOH). This bifunctional nature allows

for sequential or orthogonal conjugation strategies. The central PEG chain is hydrophilic, which

enhances the solubility of the molecule and its conjugates in aqueous environments.

The NHS ester is a highly reactive group that specifically targets primary amines, such as those

found on the side chains of lysine residues and the N-terminus of proteins, to form stable

amide bonds.[1][2][3][4] This reaction is most efficient in a pH range of 7.2 to 9.[2] The terminal

carboxylic acid can be conjugated to primary amines using carbodiimide chemistry, typically

involving activators like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence

of N-hydroxysuccinimide (NHS).
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It is important to note that the exact molecular weight and formula for "NHS ester-PEG13-
COOH" can vary between suppliers, likely due to differences in the monomeric units of the

PEG chain. Researchers should always refer to the certificate of analysis provided by the

manufacturer for precise information.

Quantitative Data Summary
Property Value Source

Molecular Weight 773.82 g/mol

787.9 g/mol

Molecular Formula C₃₃H₅₉NO₁₉

C₃₄H₆₁NO₁₉

Purity Typically ≥95%

Functional Groups
N-hydroxysuccinimide (NHS)

ester, Carboxylic acid (COOH)

Storage Conditions

Store at -20°C, keep in a dry

environment and avoid

sunlight.

Reaction Mechanism and Signaling Pathway
The primary application of NHS ester-PEG13-COOH is in bioconjugation, where it acts as a

linker to connect two different molecules. The reaction involving the NHS ester is a nucleophilic

acyl substitution. A primary amine on a target molecule acts as a nucleophile, attacking the

carbonyl carbon of the NHS ester. This results in the formation of a stable amide bond and the

release of N-hydroxysuccinimide as a byproduct.
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Reactants

Products

R-PEG-NHS

R-PEG-C(O)NH-Protein

Nucleophilic Attack

NHS

Protein-NH₂
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Step 1: First Conjugation (NHS Ester Reaction)

Step 2: Second Conjugation (COOH Reaction)

Prepare Protein 1
(in amine-free buffer)

React at RT for 30-60 min

Dissolve NHS-PEG-COOH
(in DMSO/DMF)

Purify Intermediate Conjugate

Activate COOH with
EDC/NHS (pH 4.5-6.0)

Intermediate
Conjugate

React at RT for 2 hours

Prepare Protein 2
(in conjugation buffer)

Quench and Purify
Final Conjugate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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